3-chloro-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H8ClN3O3S/c16-11-8-4-1-2-6-10(8)23-12(11)13(20)17-15-19-18-14(22-15)9-5-3-7-21-9/h1-7H,(H,17,19,20)
• InChI Key: KEZIKFKWJDRXAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NN=C(O3)C4=CC=CO4)Cl
• Molecular Formula: C15H8ClN3O3S
• Molecular Weight: 345.8 g/mol

Description

This compound belongs to the class of organic compounds known as 2-furanilides. It’s a part of a larger group of compounds known as benzothiophenes, which are aromatic heterocyclic compounds. The compound has a furan ring that is substituted at the 2-position with an anilide.

Synthesis Analysis

The synthesis of this compound involves the use of coupling reactions and electrophilic cyclization reactions. For instance, 3-Chloro-benzo[b]thiophene-2-carboxylic acid may be used in the synthesis of 5-(3-chlorobenzo[b]thiophen-2-yl)-1,3,4-thiadiazol-2-ylamine via condensation with thiosemicarbazide in the presence of POCl3.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves multiple rings including a benzothiophene ring and a furan ring. The benzothiophene ring is a five-membered heteroaromatic compound containing a sulfur atom.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a key process in the formation of this compound. This reaction involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Scientific Research Applications

Antimicrobial Activity

Compounds with similar structures have shown inhibitory effects against various microorganisms. .

Anti-inflammatory Agents

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Cancer Research

. This implies that our compound could be explored for similar cytotoxic properties.

Urease Inhibition

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Synthesis of Novel Compounds

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Catalysis

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Mechanism of Action

While the exact mechanism of action for this specific compound is not clear, benzothiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry. They are known to be effective in anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

Benzothiophene derivatives, including this compound, have attracted great interest in industry as well as academia due to their wide range of therapeutic properties. They have made an indispensable anchor for medicinal chemists to produce combinatorial library and carry out exhaustive efforts in the search of lead molecules. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.